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Zoligratinib Application Note: Viability Assays

1. Core Drug Information & Suggested Viability Assay Range

Zoligratinib (Debio-1347) is a selective, orally available ATP-competitive inhibitor of Fibroblast Growth
Factor Receptors (FGFRs) [1] [2]. Its potency varies across FGFR family members, which should inform

your choice of concentration range.

Parameter Detail Source
Molecular Weight 356.38 g/mol [2]
Targets (ICso) FGFR1 (9.3 nM), FGFR2 (7.6 nM), FGFR3 (22 nM), [2]

FGFR4 (290 nM)

Suggested Viability Assay 0.076 nM to 10,000 nM (or 0.000076 - 10 puM) [2]
Range

Rationale for the Range: This range is recommended because it effectively brackets the established ICso
values for all four FGFRs, allowing you to generate a full dose-response curve and accurately calculate the

half-maximal inhibitory concentration (ICso or GRso) for your specific cell model [2].
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2. Detailed Experimental Protocol for Cell Viability Assay

The following protocol synthesizes methods from published studies using Zeligratinib and other FGFR
inhibitors in cell-based assays [1] [2].

Step Parameter Specification

1. Cell Seeding Cell Lines Models with FGFR alterations (e.g., SNU-16 for FGFR2 amp)
are most relevant [2].

Seeding Density 3,000 - 5,000 cells per well in a 96-well plate [1].

Plate Type Use flat-bottom tissue culture-treated plates. Avoid perimeter
wells to minimize "edge effects" from evaporation; fill these
with PBS [3].
2. Compound Stock Solution Prepare a high-concentration stock (e.g., 10 mM) in DMSO.
Preparation
Working Serially dilute the stock in the cell culture medium to create a
Dilutions 9-point concentration series. Final DMSO concentration

should be <1% (v/v) and consistent across all wells, including
controls [3] [2].

Storage For short-term storage (<48 hours), diluted drugs can be kept
at 4°C or -20°C. Use sealed PCR plates with aluminum tape
instead of culture plates to prevent evaporation [3].

3. Drug Treatment Treatment Time  Add compounds 24 hours after cell seeding [1].
& Incubation

Incubation 72 hours (3 days) in a humidified incubator at 37°C with 5%
Duration CO2z [1].
4. Viability Assay Type MTT assay [1].

Measurement
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Step Parameter Specification

Measurement Follow standard MTT protocol: add reagent, incubate for
several hours, dissolve formazan crystals, and measure
absorbance at 570 nm.

5. Data Analysis Viability Normalize absorbance of treated wells to DMSO-only control
Calculation wells (0% inhibition) and blank wells (100% inhibition).

Dose-Response  Use software (e.g., GraphPad Prism) to fit normalized data
Curves and calculate ICso/GRso values [1].

Critical Assay Optimization Parameters

To ensure robust and reproducible results, pay close attention to these key parameters identified in viability

assay optimization studies [3]:

e DMSO Concentration: The solvent can negatively affect cell viability. Always include a vehicle
control with the same DMSO concentration as your highest dose, and confirm that concentrations
below 1% (v/v) are non-toxic to your specific cell line [3].

e Evaporation Control: Evaporation from wells, especially during storage of diluted drugs or long
incubations, can significantly concentrate compounds and distort dose-response curves. Use proper
sealing methods [3].

e Cell Seeding Density: The initial recommendation of 3,000-5,000 cells/well is a starting point. You
should validate the optimal density for your cell line to ensure exponential growth throughout the
assay without reaching confluence [3].

e Data Metrics: For compounds like Zoligratinib that affect cell growth, consider using Growth Rate
(GR) metrics (GRso, GRmax) instead of traditional ICso. These metrics correct for differences in
cellular division rates and often provide more consistent and reliable interlaboratory results [3].

Experimental Workflow Diagram

The following diagram outlines the key stages of the viability assay protocol.
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Key Considerations for Researchers

¢ Cell Line Selection: The efficacy of Zoligratinib is most pronounced in cell lines harboring FGFR
genetic alterations (fusions, amplifications, mutations). Always use relevant models [2].
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e Beyond Viability: To confirm target engagement, complement viability assays with Western blotting
to monitor inhibition of downstream signaling pathways, such as phosphorylation of FGFR and ERK
[2].

¢ Resistance Mutations: Be aware that gatekeeper mutations (e.g., V565F in FGFR2) can cause
resistance to some FGFR inhibitors. Interestingly, Zoligratinib has shown activity against the V564F
(V565 in other numbering) gatekeeper mutation in preclinical models [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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